BENGHE Foundational & Exploratory

Check Availability & Pricing

Anti-MRSA agent 11 chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Anti-MRSA agent 11

Cat. No.: B12383817

An In-depth Technical Guide to Anti-MRSA Agent
11

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anti-MRSA agent 11 is a compound with demonstrated activity against Methicillin-resistant
Staphylococcus aureus (MRSA), a significant public health threat. This document provides a
comprehensive overview of the available technical information for this agent, including its
chemical identity, biological activity, and other relevant properties, to support further research
and development efforts.

Chemical Structure and Properties

Based on available data, Anti-MRSA agent 11 is identified by the CAS Number 3029704-83-1.
While a definitive chemical structure diagram is not widely published in scientific literature,
analysis of supplier databases points towards the following molecular formula and weight. An
initial, very long chemical name found in some databases ("N-[3-(1-Cyano-1-methylethyl)-5-(4-
methyl-1H-imidazol-1-yl)phenyl]-2-fluoro-4-methyl-5-[2-[8-[(1-methyl-1H-pyrazol-4-
yl)aminolimidazo[1,2-a]pyridin-3-yl]ethynyl]benzamide") is likely erroneous as it does not
correspond to the provided molecular formula.

Table 1: Physicochemical Properties of Anti-MRSA Agent 11
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Property Value Source

CAS Number 3029704-83-1 Chemical Suppliers
Molecular Formula C24H18F2N40O3 Chemical Suppliers
Molecular Weight 448.42 g/mol Chemical Suppliers

Biological Activity

Anti-MRSA agent 11 has shown potent activity against both fluoroquinolone-sensitive and -
resistant strains of MRSA. The minimum inhibitory concentration (MIC) has been consistently
reported as 0.39 pg/mL against the MRSA strains USA500 and Mu50.

Table 2: In Vitro Activity of Anti-MRSA Agent 11

Organism Strain MIC (pg/mL) Source
MRSA USA500 0.39 Chemical Suppliers
MRSA Mu50 0.39 Chemical Suppliers

Experimental Protocols

Detailed experimental protocols for the determination of the Minimum Inhibitory Concentration
(MIC) of Anti-MRSA agent 11 are not yet available in the public domain. However, a standard
broth microdilution method, following the guidelines of the Clinical and Laboratory Standards
Institute (CLSI), is the most probable methodology employed for such a determination.

Below is a generalized workflow representing a standard broth microdilution assay for MIC

determination.
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Generalized workflow for MIC determination.

Mechanism of Action and Signhaling Pathways

Currently, there is no publicly available information detailing the mechanism of action of Anti-
MRSA agent 11 or any associated cellular signaling pathways that it may modulate. Further
research is required to elucidate how this compound exerts its antibacterial effects.

Summary and Future Directions

Anti-MRSA agent 11 is a promising compound with potent in vitro activity against clinically
relevant MRSA strains. However, a significant gap in knowledge exists regarding its precise
chemical structure, mechanism of action, and detailed experimental characterization. The lack
of a primary research publication or patent detailing its discovery and development limits a
deeper understanding of this agent.

Future research should focus on:

The definitive structural elucidation of the compound.

Publication of the detailed synthesis and characterization data.

In-depth studies to determine its mechanism of action against MRSA.

Evaluation of its efficacy and safety in preclinical in vivo models.
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The availability of this information will be critical for the advancement of Anti-MRSA agent 11
as a potential therapeutic candidate.

 To cite this document: BenchChem. [Anti-MRSA agent 11 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12383817#anti-mrsa-agent-11-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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